Cas no 2227782-28-5 ((2R)-4-(pyrimidin-2-yl)butan-2-amine)

• Product Name: (2R)-4-(pyrimidin-2-yl)butan-2-amine
• CAS No: 2227782-28-5
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6344362
• PubChem ID: 165626785
• Update Time: 2025-06-08

(2R)-4-(pyrimidin-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(pyrimidin-2-yl)butan-2-amine
• EN300-1766294
• 2227782-28-5

• Inchi： 1S/C8H13N3/c1-7(9)3-4-8-10-5-2-6-11-8/h2,5-7H,3-4,9H2,1H3/t7-/m1/s1
• InChI Key： OUPZNNOPHXVOSM-SSDOTTSWSA-N
• SMILES： N[C@H](C)CCC1N=CC=CN=1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.8Ų

Additional information on (2R)-4-(pyrimidin-2-yl)butan-2-amine

Introduction to (2R)-4-(pyrimidin-2-yl)butan-2-amine and Its Significance in Modern Chemical Biology

(2R)-4-(pyrimidin-2-yl)butan-2-amine, with the CAS number 2227782-28-5, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in drug discovery and therapeutic development. The combination of its chiral center at the (2R) position and the presence of a pyrimidine ring makes it a versatile scaffold for designing novel bioactive molecules.

The pyrimidine moiety, a fundamental component of nucleic acids, plays a pivotal role in the biological activity of numerous pharmacological agents. In particular, pyrimidine derivatives have been extensively explored for their roles in antiviral, anticancer, and anti-inflammatory therapies. The amine group at the 4-position of the butan chain further enhances the compound's potential by providing a site for further functionalization, enabling the creation of more complex and targeted molecular entities.

Recent advancements in synthetic chemistry have facilitated the efficient preparation of (2R)-4-(pyrimidin-2-yl)butan-2-amine. These methods often involve asymmetric synthesis techniques to ensure high enantiomeric purity, which is crucial for biological activity. The synthesis typically starts from readily available precursors, such as pyrimidine carboxylic acids or amides, which are then transformed into the desired amine through a series of well-established reactions. This approach not only ensures scalability but also allows for modifications that can fine-tune the pharmacokinetic properties of the final product.

The structural features of (2R)-4-(pyrimidin-2-yl)butan-2-amine make it an attractive candidate for further derivatization. For instance, the presence of both an amine and a pyrimidine group provides multiple opportunities for hydrogen bonding interactions with biological targets. This characteristic is particularly valuable in designing molecules that can interact with proteins or nucleic acids in a highly specific manner. Such interactions are often essential for achieving potent and selective therapeutic effects.

In the context of drug discovery, (2R)-4-(pyrimidin-2-yl)butan-2-amine has been investigated as a potential lead compound for various therapeutic applications. One area of interest is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By targeting specific kinases with small molecule inhibitors derived from compounds like (2R)-4-(pyrimidin-2-yl)butan-2-amine, researchers aim to modulate these pathways and alleviate disease symptoms.

Another promising application lies in its use as a building block for antiviral agents. The pyrimidine ring is a common structural motif in many antiviral drugs due to its ability to mimic natural nucleobases and interfere with viral replication processes. By incorporating (2R)-4-(pyrimidin-2-yl)butan-2-amine into larger molecular frameworks, scientists can develop novel antiviral compounds that target specific viral enzymes or receptors with high affinity.

The compound's potential extends beyond oncology and virology; it has also been explored in the development of treatments for inflammatory diseases. Inflammatory responses are mediated by complex networks of signaling molecules, many of which involve protein-protein interactions that could be modulated by small molecules like (2R)-4-(pyrimidin-2-yl)butan-2-amine. By designing derivatives that can selectively inhibit key inflammatory pathways, researchers hope to develop more effective anti-inflammatory therapies with fewer side effects.

The synthesis and application of (2R)-4-(pyrimidin-2-yl)butan-2-amine also highlight the importance of chirality in drug design. Enantiomers, which are mirror-image forms of chiral molecules, can exhibit significantly different biological activities despite having identical chemical compositions. The (R) configuration at the 2-position of this compound ensures that it interacts with biological targets in a specific manner, enhancing its therapeutic potential while minimizing unwanted side effects.

Recent studies have demonstrated the utility of computational methods in predicting the biological activity of compounds like (2R)-4-(pyrimidin-2-yl)butan-2-am ine. By leveraging advanced algorithms and large datasets, researchers can identify promising derivatives before conducting costly wet-lab experiments. This approach accelerates the drug discovery process and allows for more targeted investigations into specific therapeutic areas.

The future prospects for (222778 28 5) are bright, with ongoing research focusing on expanding its applications and improving its synthetic methodologies. As our understanding of biological systems continues to grow, so too will our ability to design molecules that interact with them in meaningful ways. The versatility and functional richness of this compound make it a valuable tool in the chemist's arsenal as we strive to develop new treatments for some of humanity's most pressing health challenges.